(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(4-phenyltetrahydro-2H-pyran-4-yl)methanone

• IUPAC Name: 8-azabicyclo[3.2.1]oct-2-en-8-yl-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C19H23NO2/c21-18(20-16-7-4-8-17(20)10-9-16)19(11-13-22-14-12-19)15-5-2-1-3-6-15/h1-7,16-17H,8-14H2
• InChI Key: MKRBGPHJRKJQBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CCC1N2C(=O)C3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(4-phenyltetrahydro-2H-pyran-4-yl)methanone is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Novel derivatives involving azabicyclooctane structures have been synthesized and evaluated for their antibacterial properties. For instance, the synthesis of novel (3-(4-substitutedphenylamino)- 8-azabicyclo (3.2.1) oct-8yl)-phenyl-methanone derivatives exhibited promising in vitro antibacterial activity (B. Reddy et al., 2011).

Organic Synthesis and Crystal Structure Analysis

Research on the synthesis and crystal structure of compounds containing pyrazole and triazole moieties, such as (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone, contributes to our understanding of heterocyclic chemistry, potentially guiding the design of new pharmaceuticals (Ziqing Cao et al., 2010).

Analgesic Activity and Structure-Activity Relationships

The structure-activity relationship (SAR) of 1-phenyl-6-azabicyclo[3.2.1]octanes has been explored, revealing insights into their analgesic and narcotic antagonist activities. This research outlines the potential for developing new pain management therapies (M. Takeda et al., 1977).

Polymer Science and Material Chemistry

The synthesis of novel bicyclic oxalactams like 2-oxa-5-azabicyclo[2.2.2]octan-6-one and their subsequent polymerization to produce polyamides with unique structural features showcases the potential of such compounds in developing new materials with specific physical and chemical properties (M. Okada et al., 1990).

Anticancer and Antimicrobial Applications

The synthesis of derivatives that contain azabicyclo[3.2.1]octane structures has also been directed towards evaluating their anticancer and antimicrobial efficacy. Compounds exhibiting significant activity against cancer cell lines and microbial pathogens highlight the therapeutic potential of these molecules (Kanubhai D. Katariya et al., 2021).